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Compound of Interest

Compound Name: Cycloocta-2,7-dien-1-one

Cat. No.: B094799

Essential Safety and Handling Guide for
Cycloocta-2,7-dien-1-one

Disclaimer: A specific Safety Data Sheet (SDS) for Cycloocta-2,7-dien-1-one is not readily
available. The following guidance is based on the known hazards of structurally similar
compounds, such as other cyclooctadiene derivatives and unsaturated ketones. Researchers,
scientists, and drug development professionals must conduct a thorough risk assessment
before handling this chemical. The information provided here is for guidance purposes and
should be supplemented by consultation with your institution's Environmental Health and
Safety (EHS) department.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Cycloocta-2,7-dien-1-one, a comprehensive approach to personal protection
is crucial due to the potential for flammability, skin and eye irritation, and aspiration toxicity,
which are common hazards associated with similar chemical structures.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect
against potential splashes.
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¢ Skin Protection:

o Gloves: Nitrile rubber gloves are recommended for handling similar chemicals.[1] Ensure

to check for breakthrough times if prolonged contact is anticipated. Always inspect gloves

for any signs of degradation or puncture before use.

o Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory to protect against skin contact and in case of a small fire. For larger quantities

or operations with a higher risk of splashing, chemical-resistant coveralls should be

considered.

o Respiratory Protection: Handling should be performed in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation of vapors. If a fume hood is not

available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with

an appropriate organic vapor cartridge is necessary.

Hazard Analysis of Structurally Similar Compounds

To better understand the potential risks of Cycloocta-2,7-dien-1-one, the following table

summarizes the hazards of related cyclooctadiene compounds.

Compound

Key Hazards

Cyclooctadienes (general)

Flammable liquid and vapor, May be fatal if
swallowed and enters airways (Aspiration

Hazard), Very toxic to aquatic life.[1]

1,3-Cyclooctadiene

Stable under normal conditions, Incompatible
with oxidizing agents, Keep away from open

flames, hot surfaces, and sources of ignition.[2]

1,5-Cyclooctadiene

Harmful if swallowed or inhaled, Causes skin
and serious eye irritation, May cause an allergic

skin reaction.

Cyclooctatetraene

Flammable liquid, Irritating to eyes, skin, and

respiratory system.
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Procedural Guidance for Safe Handling and
Disposal

Handling:

Preparation: Before starting any work, ensure that all necessary PPE is in good condition
and readily available. Locate the nearest safety shower and eyewash station.

» Location: All handling of Cycloocta-2,7-dien-1-one should be conducted in a well-ventilated
laboratory, inside a chemical fume hood.

» Dispensing: Use only non-sparking tools and equipment to prevent ignition of flammable
vapors.[1] Grounding and bonding of containers may be necessary to prevent static
discharge.

e Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and incompatible materials such as strong oxidizing agents.[2]

e |tis recommended to store this chemical in a refrigerator or a dedicated flammables cabinet.
Disposal:
¢ Dispose of waste in accordance with all local, state, and federal regulations.

o Contaminated materials, including empty containers, should be treated as hazardous waste.
Do not dispose of down the drain.

Workflow for Handling Chemicals with Limited
Safety Data

Caption: Workflow for handling chemicals with limited safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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